Cas no 1076199-98-8 (Diethyl (6-Chloro-2-indolylmethyl)formamido-malonate)

• Product Name: Diethyl (6-Chloro-2-indolylmethyl)formamido-malonate
• CAS No: 1076199-98-8
• MF: C₁₇H₁₉ClN₂O₅
• MW: 366.796163797379
• CID: 893994
• PubChem ID: 29978377
• Update Time: 2025-06-12

Diethyl (6-Chloro-2-indolylmethyl)formamido-malonate Chemical and Physical Properties

Names and Identifiers

• Diethyl (6-Chloro-2-indolylmethyl)formamido-malonate
• diethyl 2-[(6-chloro-1H-indol-3-yl)methyl]-2-formamidopropanedioate
• DTXSID70652550
• AKOS030255968
• J-001983
• 1076199-98-8
• Diethyl [(6-chloro-1H-indol-3-yl)methyl](formamido)propanedioate

• Inchi： 1S/C17H19ClN2O5/c1-3-24-15(22)17(20-10-21,16(23)25-4-2)8-11-9-19-14-7-12(18)5-6-13(11)14/h5-7,9-10,19H,3-4,8H2,1-2H3,(H,20,21)
• InChI Key： KGQWIQFSZAFPHS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2CC(C(=O)OCC)(C(=O)OCC)NC=O

Computed Properties

• Exact Mass: 366.09800
• Monoisotopic Mass: 366.0982494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 599.0±50.0 °C at 760 mmHg
• Flash Point: 316.1±30.1 °C
• PSA: 100.98000
• LogP: 2.81510
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Diethyl (6-Chloro-2-indolylmethyl)formamido-malonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Diethyl (6-Chloro-2-indolylmethyl)formamido-malonate

Recent Advances in the Study of Diethyl (6-Chloro-2-indolylmethyl)formamido-malonate (CAS: 1076199-98-8)

Diethyl (6-Chloro-2-indolylmethyl)formamido-malonate (CAS: 1076199-98-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique indole-based structure, has been the subject of recent research due to its potential applications in drug discovery and development. The compound's molecular framework, which combines an indole moiety with a malonate ester, offers a versatile scaffold for the synthesis of biologically active molecules.

Recent studies have focused on exploring the synthetic utility of Diethyl (6-Chloro-2-indolylmethyl)formamido-malonate as a key intermediate in the preparation of heterocyclic compounds. Researchers have demonstrated its efficacy in multicomponent reactions, where it serves as a precursor for the construction of complex molecular architectures. The chloro-substituted indole ring enhances the reactivity of the compound, enabling selective functionalization at various positions, which is crucial for the development of targeted therapeutics.

In the context of medicinal chemistry, Diethyl (6-Chloro-2-indolylmethyl)formamido-malonate has been investigated for its role in the synthesis of kinase inhibitors. Kinases are a prominent class of drug targets, and the indole scaffold is a common feature in many kinase inhibitors. The compound's ability to act as a building block for these inhibitors highlights its importance in the design of new therapeutic agents. Recent publications have detailed its use in the synthesis of compounds with promising activity against specific kinases implicated in cancer and inflammatory diseases.

Furthermore, the pharmacokinetic properties of derivatives derived from Diethyl (6-Chloro-2-indolylmethyl)formamido-malonate have been a subject of investigation. Studies have shown that modifications to the malonate ester group can significantly influence the bioavailability and metabolic stability of the resulting compounds. This insight is critical for optimizing drug candidates and improving their efficacy in preclinical models.

In addition to its applications in drug discovery, Diethyl (6-Chloro-2-indolylmethyl)formamido-malonate has also been explored in chemical biology for the development of probes and tools. Its fluorescent properties, when appropriately functionalized, make it a candidate for imaging applications, enabling researchers to study biological processes at the molecular level. Recent advancements in this area have demonstrated its utility in tracking enzyme activity and protein interactions within cells.

Looking ahead, the continued exploration of Diethyl (6-Chloro-2-indolylmethyl)formamido-malonate is expected to yield further insights into its potential applications. Ongoing research aims to expand its use in the synthesis of novel bioactive compounds and to refine its properties for specific therapeutic and diagnostic purposes. The compound's versatility and the growing body of research surrounding it underscore its significance in the evolving landscape of chemical biology and medicinal chemistry.